Cas no 27594-18-9 (Pyrrolidine,1,1'-(1,3-phenylene)bis-)
27594-18-9 structure
Product Name:Pyrrolidine,1,1'-(1,3-phenylene)bis-
CAS No:27594-18-9
MF:C14H20N2
MW:216.322003364563
CID:280925
PubChem ID:286558
Update Time:2025-04-19
Pyrrolidine,1,1'-(1,3-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine,1,1'-(1,3-phenylene)bis-
- 27594-18-9
- DTXSID40301629
- 1,1'-benzene-1,3-diyldipyrrolidine
- NSC-145018
- NSC145018
-
- Inchi: 1S/C14H20N2/c1-2-9-15(8-1)13-6-5-7-14(12-13)16-10-3-4-11-16/h5-7,12H,1-4,8-11H2
- InChI Key: AXDQOOKJHFIYLE-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=C(C=2)N2CCCC2)CCCC1
Computed Properties
- Exact Mass: 216.1628
- Monoisotopic Mass: 216.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.089
- Boiling Point: 382.5°Cat760mmHg
- Flash Point: 172.9°C
- Refractive Index: 1.586
- PSA: 6.48
Pyrrolidine,1,1'-(1,3-phenylene)bis- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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